Cas no 1435-43-4 (1-Chloro-3,5-difluorobenzene)

• Product Name: 1-Chloro-3,5-difluorobenzene
• CAS No: 1435-43-4
• MF: C₆H₃ClF₂
• MW: 148.537827730179
• MDL: MFCD00041518
• CID: 41355
• PubChem ID: 137000
• Update Time: 2025-05-23

1-Chloro-3,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3,5-difluorobenzene
• 1-?Chloro-?3,5-?difluorobenzene
• 1-​Chloro-​3,5-​difluorobenzene
• 3,5-Difluorochlorobenzene
• C6H3ClF2
• 3,5-Difluorchlorbenzol
• 3,5-difluoro-dichlorobenzene
• 3,5-Difluorochlorobenzene 97%
• 1-Chloro-3,5-difluorobenzene97%
• 1-Chloro-3,5-difluorobenzene 97%
• 1-Chloro-3,5-difluorobenzene,95%
• 3,5-Difluorochlorobenzene 97%, 5-Difluorochlorobenzene 97%
• SCHEMBL1360451
• 1-chloro-3 ,5-difluorobenzene
• 3,5-difluoro-1-chlorobenzene
• AM61330
• AKOS005063908
• EN300-103630
• 1435-43-4
• DTXSID50162440
• Benzene,1-chloro-3,5-difluoro-
• 1-chloro-3,5difluorobenzene
• MFCD00041518
• 1-chloro-3,5-difluoro-benzene
• AC-9682
• Benzene, 1-chloro-3,5-difluoro-
• DS-1837
• A20478
• FT-0607614
• C2514
• J-007832
• 1-Chloro-3,5-difluorobenzene, 95%
• CS-W013301
• 1,3-difluoro-5-chlorobenzene
• DB-030896
• 627-820-7
• DTXCID0084931

• MDL： MFCD00041518
• Inchi： 1S/C6H3ClF2/c7-4-1-5(8)3-6(9)2-4/h1-3H
• InChI Key： RFKBODCWHNDUTJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)F)F
• BRN： 2205670

Computed Properties

• Exact Mass: 147.98900
• Monoisotopic Mass: 147.989134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.329 g/mL at 25 °C(lit.)
• Boiling Point: 116°C(lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.465(lit.)
• PSA: 0.00000
• LogP: 2.61820
• Solubility: Not determined

1-Chloro-3,5-difluorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S37/39-S26-S16
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Chloro-3,5-difluorobenzene

Recent Advances in the Application of 1-Chloro-3,5-difluorobenzene (CAS: 1435-43-4) in Chemical and Pharmaceutical Research

1-Chloro-3,5-difluorobenzene (CAS: 1435-43-4) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and pharmaceutical development. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The unique electronic properties imparted by the chloro and difluoro substituents make this compound particularly valuable in medicinal chemistry, where it is often employed to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.

One of the most notable advancements in the application of 1-Chloro-3,5-difluorobenzene is its use in the synthesis of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block in the development of inhibitors targeting RNA-dependent RNA polymerase (RdRp), a key enzyme in the replication of several RNA viruses. The researchers utilized palladium-catalyzed cross-coupling reactions to incorporate the 1-Chloro-3,5-difluorobenzene moiety into a series of heterocyclic scaffolds, resulting in compounds with potent antiviral activity against SARS-CoV-2 and other coronaviruses. The study underscored the importance of halogenated aromatic intermediates in accelerating drug discovery efforts during global health crises.

In addition to its pharmaceutical applications, 1-Chloro-3,5-difluorobenzene has also been investigated for its potential in materials science. A recent report in Advanced Materials detailed its use as a precursor for the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance. These polymers exhibit promising properties for applications in high-performance coatings and electronic devices, where durability under extreme conditions is paramount. The study highlighted the role of the chloro and difluoro substituents in influencing the polymerization kinetics and the final material properties, providing valuable insights for the design of next-generation functional materials.

Despite its widespread utility, challenges remain in the large-scale production and handling of 1-Chloro-3,5-difluorobenzene. Recent research has focused on developing greener synthetic routes to minimize environmental impact. A 2024 study in Green Chemistry proposed a solvent-free, catalytic method for the synthesis of this compound, achieving high yields with reduced energy consumption and waste generation. This advancement aligns with the growing emphasis on sustainable chemistry practices in the pharmaceutical and chemical industries, offering a more eco-friendly alternative to traditional halogenation processes.

Looking ahead, the continued exploration of 1-Chloro-3,5-difluorobenzene is expected to yield further innovations in drug discovery and materials science. Its unique structural features and reactivity profile position it as a valuable tool for chemists and researchers aiming to address complex challenges in these fields. Future studies may focus on expanding its applications in targeted drug delivery systems and advanced polymeric materials, leveraging its halogenated aromatic core for enhanced performance and functionality.